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Compound Name: 2-Ethyl-3,5-dimethylpyrazine

Cat. No.: B018607 Get Quote

A Comprehensive Technical Guide to 2-Ethyl-
3,5-dimethylpyrazine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-3,5-dimethylpyrazine is a heterocyclic aromatic organic compound belonging to the

pyrazine family.[1][2] It is a notable pyrazine derivative characterized by a nitrogen-containing

ring with ethyl and methyl substituents.[1][3] This compound is a key flavor and fragrance

intermediate, highly regarded for its distinctive roasted, nutty, and earthy aroma profile with

notes of coffee, cocoa, and caramel.[4][5] Naturally occurring in roasted foods like nuts, coffee

beans, and cooked meat, it is formed through Maillard reactions between amino acids and

reducing sugars during thermal processing.[1][3][4] Industrially, it is synthesized for use in

flavor formulations to enhance the sensory experience of a wide variety of products, including

beverages, baked goods, and confectionery items.[4][5]

Chemical and Physical Properties
2-Ethyl-3,5-dimethylpyrazine is typically a colorless to pale yellow liquid.[4][6] Its chemical

and physical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₈H₁₂N₂ [4][7]

Molecular Weight 136.19 g/mol [4][7]

Appearance Colorless to pale yellow liquid [4][7]

Odor
Toasted nut, chocolaty, sweet

woody, roasted cocoa
[7][8]

Boiling Point 180-182 °C at 760 mmHg [7]

Melting Point -21 °C [9]

Density 0.950-0.980 g/cm³ [7]

Refractive Index 1.496-1.506 [7]

Flash Point 66 °C [10]

Solubility

Soluble in water, oils, and

organic solvents like ethanol,

chloroform, and

dichloromethane.[7][11]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Ethyl-3,5-
dimethylpyrazine. While raw spectra are not provided here, information on available

spectroscopic data is indexed in various databases.

Spectroscopic Data Type Availability Source(s)

Mass Spectrum (Electron

Ionization)

Data available in the NIST

WebBook.
[12]

FTIR Spectrum
Spectrum available in the

SpectraBase.
[13]

NMR Spectrum
6 NMR spectra are mentioned

to be available in SpectraBase.
[13]
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Synthesis and Experimental Protocols
Several synthetic routes for 2-Ethyl-3,5-dimethylpyrazine have been reported. A common

method involves the alkylation of a pyrazine derivative. One generalized approach is the

condensation of a dione with a diamine. For instance, a mixture of 2-ethyl-3,5-
dimethylpyrazine and its isomer can be obtained by the condensation of 2,3-pentanedione

with propylenediamine.[8] Another method involves the side-chain alkylation of

trimethylpyrazine.[8]

A patented method for the synthesis of the related 2-ethyl-3,6-dimethylpyrazine involves the

reaction of 2,5-dimethylpyrazine with n-propionaldehyde in the presence of FeSO₄·7H₂O,

concentrated sulfuric acid, and hydrogen peroxide.[14]

Generalized Experimental Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis and purification of an

alkylpyrazine like 2-Ethyl-3,5-dimethylpyrazine, based on common organic synthesis

techniques.
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Generalized Synthesis and Purification Workflow
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Application Logic of 2-Ethyl-3,5-dimethylpyrazine
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Enhancement of Sensory Experience

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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